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Compound of Interest

Compound Name: Inpyrfluxam

Cat. No.: B6594776 Get Quote

For researchers, scientists, and professionals in drug development, this guide provides an

objective comparison of the fungicide Inpyrfluxam's performance against other alternatives,

supported by available experimental data. The information is compiled from independent

research and regulatory assessments to offer a comprehensive overview.

Inpyrfluxam is a succinate dehydrogenase inhibitor (SDHI) fungicide belonging to the

Fungicide Resistance Action Committee (FRAC) Group 7.[1] It functions by inhibiting Complex

II of the mitochondrial respiratory chain, thereby blocking the energy production in pathogenic

fungi.[2][3] This guide summarizes quantitative data from field trials, details experimental

protocols, and visualizes key biological and experimental processes.

Performance Comparison of Inpyrfluxam and
Alternatives
The following tables summarize the efficacy of Inpyrfluxam in controlling key fungal diseases

across various crops, as compared to other commercially available fungicides. Data is sourced

from independent field trials and comprehensive reviews of registrant-submitted data by the

U.S. Environmental Protection Agency's Biological and Economic Analysis Division (BEAD).

Table 1: Efficacy Against Sheath Blight (Rhizoctonia solani) in Rice
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Fungicide
Application
Method

Disease
Incidence
(%)

% Disease
Reduction
vs.
Untreated

Yield
Response

Data
Source

Untreated

Control
- 68 - -

Registrant

Data[1]

Inpyrfluxam Foliar Spray 25 63.2

Not

significantly

different from

alternatives

Registrant

Data[1]

Azoxystrobin Foliar Spray 30 55.9

Not

significantly

different from

Inpyrfluxam

Registrant

Data[1]

Fluxapyroxad Foliar Spray 32 52.9

Not

significantly

different from

Inpyrfluxam

Registrant

Data[1]

Propiconazol

e
Foliar Spray Ineffective - -

Registrant

Data[1]

Table 2: Efficacy Against Seedling and Aerial Blight (Rhizoctonia solani) in Soybeans
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Fungicide
Combination

Application Method Outcome Data Source

Base Treatment

(fludioxonil+ethaboxa

m+metalaxyl)

Seed Treatment Baseline Registrant Data[1]

Inpyrfluxam + Base

Treatment
Seed Treatment

~19% yield increase

over base treatment
Registrant Data[1]

Sedaxane + Base

Treatment
Seed Treatment

~19% yield increase

over base treatment
Registrant Data[1]

Fluxapyroxad + Base

Treatment
Seed Treatment

~19% yield increase

over base treatment
Registrant Data[1]

Inpyrfluxam (alone) Foliar Spray
Excellent efficacy

against aerial blight
Registrant Data[1]

Fluxapyroxad +

Pyraclostrobin
Foliar Spray

Excellent efficacy

against aerial blight
Registrant Data[1]

Table 3: Efficacy Against Asian Soybean Rust (Phakopsora pachyrhizi) in Soybeans
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Fungicide
Combinatio
n

Disease
Severity (%)

Defoliation
(%)

1,000-Grain
Weight (g)

Grain Yield
( kg/ha )

Data
Source

Benzovindiflu

pyr +

Picoxystrobin

14.1 - 25.1 18.0 - 27.6 134.4 - 150.8 3201 - 3658
Siqueira et

al., 2025[4][5]

Benzovindiflu

pyr +

Azoxystrobin

13.9 - 24.6 17.0 - 26.6 137.2 - 152.0 3231 - 3681
Siqueira et

al., 2025[4][5]

Fluxapyroxad

+

Pyraclostrobi

n

10.6 - 19.8 12.0 - 19.0 145.4 - 159.2 3496 - 3881
Siqueira et

al., 2025[4][5]

Inpyrfluxam +

Tebuconazole
10.1 - 19.3 11.0 - 18.0 145.8 - 160.0 3512 - 3900

Siqueira et

al., 2025[4][5]

Table 4: Efficacy Against Foliar and Soil-Borne Diseases in Peanuts

Fungicide Program Disease
Efficacy
Comparison

Data Source

Inpyrfluxam (2

applications) +

Chlorothalonil

Early Leaf Spot

As good as or better

than Azoxystrobin or

Azoxystrobin +

Benzovindiflupyr

programs

Grichar & Meador,

2023[1]

Inpyrfluxam (0.04-0.1

kg ai/ha, 2

applications)

Rhizoctonia Pod Rot

Comparable to two

applications of

Azoxystrobin (0.22 kg

ai/ha)

Grichar & Meador,

2023[1]

Inpyrfluxam (0.05-0.1

kg/ha , 1-2

applications)

Southern Blight

Comparable to

Azoxystrobin +

Benzovindiflupyr

Grichar & Meador,

2023[1]
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Table 5: Efficacy Against Apple Scab (Venturia inaequalis)

Fungicide
Application
Method

Scab Severity
(%)

% Disease
Reduction vs.
Untreated

Data Source

Untreated

Control
- 11 -

Registrant

Data[1]

Inpyrfluxam Foliar Spray 2 81.8
Registrant

Data[1]

Penthiopyrad Foliar Spray 4 63.6
Registrant

Data[1]

Experimental Protocols
Detailed methodologies are crucial for the evaluation and replication of field trial data. Below

are examples of protocols derived from independent research studies.

Protocol 1: In-Furrow Fungicide Application for
Rhizoctonia Control in Corn
This protocol is a generalized representation based on methodologies from university research

extension trials for soil-borne diseases.

Experimental Design: Randomized complete block with four replicates.

Plot Size: Four rows, 30-inch spacing, length as appropriate for site.

Variety: A corn variety susceptible to Rhizoctonia solani.

Treatments:

Untreated Control

Inpyrfluxam at a specified rate (e.g., in fl oz/acre)

Alternative registered fungicides (e.g., Azoxystrobin, Fluxapyroxad) at labeled rates.
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Application: Fungicides are applied in-furrow at planting using a CO2-pressurized backpack

sprayer calibrated to deliver a specific volume (e.g., 5 gallons/acre). Application is directed

into the open seed furrow before closure.

Data Collection:

Stand Counts: Number of emerged plants per plot at 14 and 21 days after planting.

Seedling Vigor: Visual rating on a scale (e.g., 1-9) at early vegetative stages.

Disease Severity: Root rot ratings on a 0-7 scale at a specified growth stage, where 0 is a

healthy root and 7 is a completely rotted root.[6]

Yield: Harvest the center two rows of each plot, adjust for moisture, and calculate yield in

bushels per acre.

Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA), and treatment

means are separated using a protected least significant difference (LSD) test at P ≤ 0.05.

Protocol 2: Foliar Fungicide Application for Asian
Soybean Rust Control
This protocol is based on the methodology described by Siqueira et al. (2025).[4][5]

Experimental Design: Randomized complete block design with five replications.

Treatments:

Untreated Control

Inpyrfluxam + Tebuconazole

Benzovindiflupyr + Picoxystrobin

Benzovindiflupyr + Azoxystrobin

Fluxapyroxad + Pyraclostrobin
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© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8960509/
https://www.scielo.br/j/rca/a/npWwG56vM4Gh5yxVJQzJFky/?format=html&lang=en
https://www.researchgate.net/publication/387632644_Fungicide_mixtures_to_control_Asian_soybean_rust_control_in_regions_of_Brazil
https://www.benchchem.com/product/b6594776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application: Fungicides are applied using a CO2-pressurized backpack sprayer with a 6-

nozzle boom, calibrated to a spray volume of 150 L/ha. Applications are timed according to

disease development and crop stage.

Data Collection:

Phytotoxicity: Visual assessment of crop injury on a percentage scale.

Disease Severity: Assessed using a diagrammatic scale, quantifying the percentage of

leaf area affected by rust.

Defoliation: Visual estimation of the percentage of leaf loss in the plot.

Yield Components: 1,000-grain weight is determined from a sample of harvested seeds.

Grain Yield: Harvest of the central area of each plot, with yield adjusted to a standard

moisture content (e.g., 13%) and reported in kg/ha .

Statistical Analysis: Data are analyzed using ANOVA, and means are compared using the

Tukey test (p < 0.05).

Mandatory Visualizations
Mode of Action: Inhibition of Succinate Dehydrogenase
Inpyrfluxam's mode of action is the inhibition of the succinate dehydrogenase (SDH) enzyme,

also known as Complex II, in the mitochondrial electron transport chain. This enzyme is a

critical link between the tricarboxylic acid (TCA) cycle and cellular respiration. By binding to the

ubiquinone-binding site (Q-site) of the SDH complex, Inpyrfluxam prevents the transfer of

electrons from succinate to ubiquinone, thereby halting ATP production and leading to fungal

cell death.[7][8]
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Caption: Inpyrfluxam inhibits Complex II (SDH), blocking electron transfer and halting cellular

respiration.

Experimental Workflow: Fungicide Field Trial
The following diagram illustrates a typical workflow for conducting a field trial to evaluate the

efficacy of a fungicide like Inpyrfluxam. This process ensures that the data collected is robust,

reproducible, and suitable for statistical analysis.
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Caption: Standard workflow for a randomized complete block design (RCBD) fungicide field

trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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